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Compound of Interest

Compound Name: Lithium aluminium hydride

Cat. No.: B105392 Get Quote

This guide provides critical safety and logistical information for laboratory professionals

handling Lithium Aluminum Hydride (LiAlH₄). Adherence to these procedures is essential for

minimizing risks and ensuring a safe laboratory environment. Lithium Aluminum Hydride is a

potent and highly reactive reducing agent, demanding meticulous handling and a thorough

understanding of its associated hazards.

Hazard Identification and Risk Assessment
Lithium Aluminum Hydride presents several significant hazards that necessitate stringent safety

protocols:

High Reactivity with Water: It reacts violently with water, moisture, and protic solvents,

producing flammable hydrogen gas, which can ignite spontaneously.[1][2]

Pyrophoric Nature: The powdered form can be pyrophoric, igniting on contact with moist air

or due to friction.[1][2]

Corrosivity: LAH is corrosive and can cause severe burns to the skin, eyes, and mucous

membranes.[1][2]

Toxicity: It is toxic if swallowed.[1] Inhalation of LAH dust can irritate the nose, throat, and

lungs, potentially leading to serious respiratory issues.[3]
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A comprehensive risk assessment must be conducted before any procedure involving Lithium

Aluminum Hydride.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Lithium Aluminum Hydride. This equipment

must be donned before entering the designated work area and removed before exiting.[1]

PPE Component Specification Rationale

Body Protection
Flame-resistant lab coat (100%

cotton recommended).

Protects against fire and

chemical splashes.[1]

Full-length pants and closed-

toe shoes.[1][4]

Ensures no exposed skin on

the lower body.[1]

Hand Protection

Chemical-resistant gloves

(Nitrile or Neoprene

recommended).[1]

Prevents skin contact with the

corrosive material. Double

gloving is recommended for

added protection.[1]

Eye & Face Protection

Safety glasses with side

shields or chemical splash

goggles.[1][3]

Protects eyes from dust and

splashes.[1]

Full-face shield.[1][3]

Provides an additional layer of

protection for the face,

especially when handling

larger quantities.[1]

Respiratory Protection

A NIOSH-approved respirator

(e.g., full-face particle

respirator N100 or supplied-air

respirator) may be required

where high exposure exists or

engineering controls are

insufficient.[3][5]

Protects against inhalation of

hazardous dust.[3]
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All handling of Lithium Aluminum Hydride must occur within a controlled environment, such as

a certified chemical fume hood or a glovebox with an inert atmosphere (e.g., nitrogen or argon).

Step-by-Step Handling Procedure:

Preparation:

Ensure the work area is clear, uncluttered, and free of ignition sources (open flames, hot

surfaces, sparks).

Verify that an eyewash station and safety shower are accessible.[3]

Assemble all necessary non-sparking tools (e.g., plastic or ceramic spatulas) and

equipment.

Have spill control materials (dry sand, lime, or soda ash) and a Class D fire extinguisher

readily available.[2]

Dispensing:

Don all required PPE as specified in the table above.

Open the LAH container only under an inert atmosphere to prevent contact with air and

moisture.[1]

Carefully transfer the required amount of the reagent, avoiding the creation of dust.[1]

Tightly reseal the container immediately after dispensing.[1]

Storage:

Store LAH in tightly sealed, clearly labeled containers in a cool, dry, and well-ventilated

area.[2]

Store separately from incompatible materials such as water, acids, oxidizers, alcohols, and

combustible materials.[2]

Never store LAH near sinks, water lines, or emergency showers.
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Disposal Plan: Quenching and Waste Management
All materials contaminated with Lithium Aluminum Hydride, including excess reagent and used

containers, must be safely quenched before disposal.

Experimental Protocol for Quenching Excess LAH:

This procedure should be performed in a fume hood, with appropriate PPE.

Initial Setup:

Place the reaction flask containing the excess LAH in an ice bath to cool it to 0 °C.

Prepare a separate container of a high-boiling point alcohol, such as dry butanol, or ethyl

acetate.[1]

Quenching Process:

Slowly and cautiously add the quenching agent (e.g., ethyl acetate or butanol) dropwise to

the cooled LAH suspension with continuous stirring. The reaction can be vigorous and

exothermic.[1][6]

After the initial vigorous reaction subsides, a saturated aqueous solution of ammonium

chloride can be slowly added to quench any remaining reactive species.[6]

Waste Disposal:

All quenched materials and contaminated items (gloves, paper towels, glassware) must be

collected in a suitable, clearly labeled waste container.[6]

Dispose of the waste as hazardous material in accordance with local, state, and federal

regulations.[2][7] Do not mix with other chemical waste streams.

Emergency Response Plan
Immediate and appropriate action is critical in an emergency involving LAH.
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Emergency Scenario Response Protocol

Spill

Evacuate non-essential personnel.[3] Remove

all ignition sources.[3] Wearing full PPE, cover

the spill with dry sand, dry lime, or soda ash.[2]

[3] Use non-sparking tools to collect the material

into a container for disposal.[2] DO NOT USE

WATER or combustible materials like paper

towels for cleanup.[3]

Fire

Use a Class D fire extinguisher (e.g., Met-L-X®),

dry sand, or dry lime to smother the fire.[2]

NEVER USE WATER, CARBON DIOXIDE

(CO₂), OR FOAM EXTINGUISHERS, as they

will react violently with LAH and intensify the

fire.[2][3] If the fire cannot be controlled,

evacuate the area and activate the fire alarm.

Skin Contact

Brush off any visible solid particles immediately.

[2] Remove contaminated clothing. Rinse the

affected area with copious amounts of water for

at least 15 minutes and seek immediate medical

attention.[2]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Inhalation

Move the affected person to fresh air. If

breathing is difficult, provide oxygen if trained to

do so. Seek immediate medical attention.

Ingestion
Do not induce vomiting.[2] Rinse the mouth with

water.[5] Seek immediate medical attention.[2]
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Phase 1: Preparation

Phase 2: Handling & Reaction

Phase 3: Quenching & Disposal

Emergency Response (At Any Stage)

Start: Plan Experiment

Conduct Risk Assessment

End: Procedure Complete

Don Mandatory PPE
(Flame-retardant coat, goggles, face shield, double gloves)

Prepare Work Area in Fume Hood/Glovebox

Verify Safety Equipment
(Class D Extinguisher, Spill Kit - Dry Sand)

Establish Inert Atmosphere

Dispense LAH with Non-Sparking Tools

Immediately Reseal Container

Perform Reaction

Cool Reaction to 0°C

Slowly Add Quenching Agent
(e.g., Ethyl Acetate)

Collect Waste in Labeled Container

Decontaminate Glassware & Area

Remove & Dispose of Contaminated PPE

Wash Hands Thoroughly

Spill, Fire, or Exposure Occurs

Follow Emergency Protocol
(Evacuate, Use Class D Extinguisher, First Aid)

Click to download full resolution via product page

Caption: Workflow for the safe handling of Lithium Aluminum Hydride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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